1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride

• CAS No.: 2648945-56-4
• Molecular Formula: C9H16Cl2N2
• Molecular Weight: 223.1

Description

1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride is a chemical compound with a molecular formula of C9H15ClN2 It is a derivative of pyridine, a basic heterocyclic organic compound with the chemical formula C5H5N

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride typically involves the reaction of pyridine derivatives with appropriate amines under controlled conditions. One common method involves the use of a catalyst-free synthesis approach, which utilizes easily accessible N-hetaryl ureas and alcohols. This environmentally friendly technique is suitable for the good-to-high yielding synthesis of a wide range of N-pyridin-2-yl substituted carbamates .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its dihydrochloride form.

Chemical Reactions Analysis

Types of Reactions

1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form pyridin-2-yl-methanones through a direct Csp3-H oxidation approach with water under mild conditions.

Reduction: Reduction reactions can convert the compound into different derivatives, depending on the reagents and conditions used.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include transition metals such as copper for catalysis, as well as various oxidizing and reducing agents. Reaction conditions often involve controlled temperatures and pH levels to ensure the desired transformation.

Major Products Formed

The major products formed from these reactions include pyridin-2-yl-methanones and other derivatives, depending on the specific reaction pathway and conditions employed.

Scientific Research Applications

1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceutical intermediates.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme inhibition.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development and disease treatment.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride involves its interaction with molecular targets and pathways within biological systems. The compound may act as an inhibitor or activator of specific enzymes, affecting various cellular processes. Detailed studies on its mechanism of action are essential to understand its potential therapeutic effects and applications .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-[5-(propan-2-yl)pyridin-2-yl]methanamine dihydrochloride include:

• Pyridin-2-yl-methanones
• N-pyridin-2-yl substituted carbamates
• Pyridin-2-yl derivatives with different substituents

Uniqueness

What sets this compound apart from similar compounds is its specific structure and the presence of the dihydrochloride form, which may confer unique properties and reactivity.